(R)-8-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid hydrochloride

• IUPAC Name: (8R)-8-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H13NO2.ClH/c12-10-3-1-2-7-4-5-8(11(13)14)6-9(7)10;/h4-6,10H,1-3,12H2,(H,13,14);1H/t10-;/m1./s1
• InChI Key: DKBYUNKLGBPKMG-HNCPQSOCSA-N
• Canonical SMILES: C1CC(C2=C(C1)C=CC(=C2)C(=O)O)N.Cl
• Isomeric SMILES: C1C[C@H](C2=C(C1)C=CC(=C2)C(=O)O)N.Cl
• Molecular Formula: C11H14ClNO2
• Molecular Weight: 227.69 g/mol

Description

“®-8-Amino-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid hydrochloride” is a complex organic compound. It contains an amino group (-NH2), a carboxylic acid group (-COOH), and a hydrochloride group. The “R” indicates that it is the right-handed (rectus) enantiomer of the molecule.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the tetrahydronaphthalene ring, the introduction of the amino group, and the addition of the carboxylic acid group. The final step would likely involve the addition of hydrochloric acid to form the hydrochloride salt.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Tools like ChemDraw, HyperChem, and GuassView 5.0 can be used to establish the molecular structure model.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. For example, the amino group might participate in acid-base reactions, while the carboxylic acid group could undergo reactions with alcohols to form esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, it might interact with specific receptors or enzymes in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it is a strong acid or base, it could be corrosive and cause burns on contact with skin or eyes.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, and minimizing its side effects.